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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding
AcrB mutations that confer resistance to the efflux pump inhibitor BDM88855.

Frequently Asked Questions (FAQS)

Q1: What is AcrB and why is it important in the context of BDM88855?

Al: AcrB is a major multidrug efflux pump in Escherichia coli and other Gram-negative bacteria.
It is a component of the AcrAB-TolC tripartite system, which actively transports a wide range of
antibiotics and other toxic compounds out of the bacterial cell, contributing significantly to
intrinsic and acquired multidrug resistance. BDM88855 is an efflux pump inhibitor (EPI) that
specifically targets AcrB, blocking its function and thereby restoring the efficacy of antibiotics
that are normally expelled by the pump.

Q2: How does BDM88855 inhibit AcrB?

A2: BDM88855 is an allosteric inhibitor that binds to a unique site within the transmembrane
(TM) domain of the AcrB protomer. This binding site is distinct from the substrate-binding
pockets in the periplasmic domain targeted by many other EPIs. By binding to the TM domain,
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BDM88855 is thought to prevent the conformational changes in AcrB that are necessary for the
transport of substrates, effectively locking the pump in an inactive state.[1][2]

Q3: What specific mutations in AcrB are known to confer resistance to BDM888557?

A3: Several point mutations in the transmembrane domain of AcrB have been identified that
lead to resistance to BDM88855 and its analogs. These include:

e S450P (Serine to Proline at position 450) in E. coli.[1][2][3]
o A446P (Alanine to Proline at position 446) in E. coli.[1][3]

e V411A (Valine to Alanine at position 411) in E. coli, which has been shown to eliminate the
drug potentiating effect of BDM compounds.[4][5]

o V448E (Valine to Glutamic acid at position 448) in Klebsiella pneumoniae, located between
the sites of the common E. coli mutations.[3]

Q4: How can | identify these mutations in my experiments?

A4: The most common method is to select for resistant mutants by plating a large population of
bacteria on agar containing a combination of an antibiotic (to which the wild-type strain is
susceptible in the presence of BDM88855) and BDM88855. Colonies that grow are likely to
have acquired resistance. The acrB gene of these resistant isolates can then be sequenced to
identify any mutations.

Q5: What is the expected phenotype of a BDM88855-resistant AcrB mutant?

A5: A BDM88855-resistant mutant will exhibit a reduced potentiation of antibiotic activity by
BDM88855. This means that in the presence of BDM88855, the Minimum Inhibitory
Concentration (MIC) of an antibiotic that is an AcrB substrate will be significantly higher for the
mutant strain compared to the wild-type strain. The mutant strain's basal antibiotic susceptibility
in the absence of the inhibitor should remain largely unchanged.[3]

Troubleshooting Guides

Problem 1: | am unable to select for BDM88855-resistant mutants.
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e Possible Cause 1: Insufficient selective pressure.

o Troubleshooting: Ensure that the concentrations of both the antibiotic and BDM88855 are
appropriate. The antibiotic concentration should be high enough to kill the wild-type strain
in the presence of BDM88855, but not so high that it prevents the growth of any potential
mutants. The BDM88855 concentration should be optimal for inhibiting the wild-type AcrB.
A checkerboard titration of both compounds can help determine the ideal concentrations
for selection.

e Possible Cause 2: Low mutation frequency.

o Troubleshooting: The spontaneous mutation rate for a specific resistance phenotype can
be low. Increase the number of cells plated for selection (e.g., >10"9 CFU). Consider
using a mutagen (e.g., UV light or a chemical mutagen) to increase the overall mutation
rate, followed by selection. However, be aware that this may introduce other, off-target
mutations.

e Possible Cause 3: The combination of antibiotic and BDM88855 is bactericidal even for
potential mutants.

o Troubleshooting: Try using a different antibiotic that is also a substrate of AcrB. Some
antibiotic-inhibitor combinations may be too potent to allow for the outgrowth of resistant
mutants.

Problem 2: My sequenced acrB gene from a resistant isolate does not have any of the known
mutations.

e Possible Cause 1: A novel mutation in acrB.

o Troubleshooting: Carefully analyze the entire acrB sequence for any amino acid changes,
not just the previously identified ones. The mutation could be in a different part of the
protein that also affects BDM88855 binding or the conformational changes of the pump.

o Possible Cause 2: Mutation in a different gene.

o Troubleshooting: Resistance to an EPI can sometimes arise from mutations in genes other
than the direct target. For example, mutations in regulatory genes that lead to very high
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levels of AcrB overexpression might overcome the inhibitory effect of BDM88855.
Consider whole-genome sequencing of the resistant isolate to identify mutations in other
relevant genes (e.g., marR, soxS, rob, ramA).

e Possible Cause 3: A non-efflux-mediated resistance mechanism.

o Troubleshooting: The selected mutant may have developed resistance to the specific
antibiotic used for selection through a mechanism independent of AcrB, such as target
modification or enzymatic inactivation of the antibiotic. To check for this, test the
susceptibility of the mutant to other, structurally unrelated antibiotics that are also
substrates of AcrB. If the resistance is specific to the selecting antibiotic, it is likely not due
to a change in AcrB function.

Quantitative Data

The following table summarizes the effect of AcrB mutations on the efficacy of BDM88855. The
data shows the Minimum Inhibitory Concentrations (MICs) of various antibiotics against wild-
type and mutant strains in the presence and absence of BDM88855.HCI.

Table 1: MIC (ug/mL) of Selected Antibiotics for E. coli Strains with and without BDM88855.HCI

. E. coli AcrB
. Wild-Type E.
L Wild-Type E. . . S450P + 100
Antibiotic " coli + 100 pM E. coli AacrAB .
coli M

BDM88855.HCI
BDM88855.HCI

Pyridomycin 56+1.0 0.78 0.78 >50
Oxacillin 50 0.78 0.78 >50
Ciprofloxacin 0.052 + 0.014 0.013 + 0.004 0.012 + 0.0047 0.052
Tetracycline 0.75+£0.25 0.25 0.42 £0.18 0.75
Erythromycin 100 0.78 0.78 >50

Data extracted from Plé et al., 2022.[3]
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Experimental Protocols

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution

This protocol is a standard method for determining the MIC of an antibiotic in the presence and
absence of an efflux pump inhibitor like BDM88855.

Materials:

o Sterile 96-well microtiter plates

o Bacterial culture in logarithmic growth phase

o Cation-adjusted Mueller-Hinton Broth (CAMHB)
» Stock solutions of antibiotic and BDM88855

o Multichannel pipette

Procedure:

e Prepare Antibiotic Dilutions: a. In a 96-well plate, add 50 pL of CAMHB to all wells. b. In the
first column of wells, add an additional 50 pL of the antibiotic stock solution (at 2x the highest
desired final concentration). c. Perform a 2-fold serial dilution by transferring 50 uL from the
first column to the second, mixing well, and repeating this process across the plate to the
tenth column. Discard 50 pL from the tenth column. The 11th column will serve as a growth
control (no antibiotic), and the 12th column as a sterility control (no bacteria).

o Add Efflux Pump Inhibitor (if applicable): a. To the wells of a plate designated for inhibitor
testing, add a fixed concentration of BDM88855 to each well (except the sterility control) to
achieve the desired final concentration.

o Prepare Bacterial Inoculum: a. Dilute the logarithmic phase bacterial culture in CAMHB to a
final concentration of approximately 5 x 105 CFU/mL.

 Inoculate the Plate: a. Add 50 pL of the bacterial inoculum to each well (except the sterility
control wells). The final volume in each well will be 100 pL.
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e Incubation: a. Cover the plate and incubate at 37°C for 16-20 hours.

o Determine MIC: a. The MIC is the lowest concentration of the antibiotic at which there is no
visible growth of bacteria. This can be assessed visually or by using a plate reader to
measure optical density at 600 nm.

Site-Directed Mutagenesis of acrB using QuikChange
Method

This protocol describes the introduction of a point mutation into the acrB gene cloned into a
plasmid vector.

Materials:

Plasmid DNA containing the wild-type acrB gene

Two complementary mutagenic primers containing the desired mutation

High-fidelity DNA polymerase (e.g., PfuUltra)

dNTPs

Dpnl restriction enzyme

Competent E. coli cells for transformation
Procedure:

o Primer Design: Design two complementary oligonucleotide primers, 25-45 bases in length,
containing the desired mutation flanked by unmodified nucleotide sequence.

o PCR Amplification: a. Set up a PCR reaction containing the plasmid template, mutagenic
primers, dNTPs, and high-fidelity DNA polymerase. b. Perform thermal cycling to amplify the
entire plasmid. Use a low number of cycles (12-18) to prevent the accumulation of secondary
mutations.

» Dpnl Digestion: a. Add Dpnl restriction enzyme directly to the amplification reaction. b.
Incubate at 37°C for 1-2 hours. Dpnl specifically digests the methylated parental DNA
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template, leaving the newly synthesized, unmethylated, mutated plasmid intact.

o Transformation: a. Transform competent E. coli cells with the Dpnli-treated plasmid DNA. b.
Plate the transformed cells on an appropriate antibiotic selection plate and incubate
overnight at 37°C.

 Verification: a. Select several colonies and isolate the plasmid DNA. b. Sequence the acrB
gene to confirm the presence of the desired mutation and the absence of any unintended
mutations.

Visualizations
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Caption: Workflow for identifying and validating AcrB mutations that confer resistance to
BDM88855.
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Caption: Logical relationship of BDM88855 action on wild-type vs. mutant AcrB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mutations-and-bdm88855-resistance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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